Cas no 2381226-20-4 (Cu(Qc)2)

Cu(Qc)2 structure

Product Name:Cu(Qc)2

CAS No:2381226-20-4

MF:C₂₀H₁₂CuN₂O₄

MW:407.866286277771

CID:6622673

Update Time:2023-12-06

Cu(Qc)2 Chemical and Physical Properties

Names and Identifiers

- Cu(Qc)2
- Inchi： 1S/2C10H7NO2.Cu/c2*12-10(13)8-3-1-5-9-7(8)4-2-6-11-9;/h2*1-6H,(H,12,13);/q;;+6/p-2
- InChI Key： LQQIALPIDVUQHY-UHFFFAOYSA-L
- SMILES： N1C2=CC=CC(C3O[Cu+2]4(OC(C5=C6C(N=CC=C6)=CC=C5)=[O+]4)[O+]=3)=C2C=CC=1

Cu(Qc)2 Production Method

Production Method 1

683-73-8

1632-99-1

2381226-20-4

3681-29-6

1632-99-1

Reaction Conditions

1.1 rt

Reference

Boosting Ethane/Ethylene Separation within Isoreticular Ultramicroporous Metal-Organic Frameworks

Lin, Rui-Biao ; Wu, Hui ; Li, Libo; Tang, Xiao-Liang; Li, Zhiqiang; et al, Journal of the American Chemical Society, 2018, 140(40), 12940-12946

Production Method 2

683-73-8

1632-99-1

2381226-20-4

3681-29-6

1632-99-1

Reaction Conditions

1.1 rt

Reference

Boosting Ethane/Ethylene Separation within Isoreticular Ultramicroporous Metal-Organic Frameworks

Lin, Rui-Biao ; Wu, Hui ; Li, Libo; Tang, Xiao-Liang; Li, Zhiqiang; et al, Journal of the American Chemical Society, 2018, 140(40), 12940-12946

Production Method 3

683-73-8

1632-99-1

2381226-20-4

3681-29-6

1632-99-1

Reaction Conditions

1.1 rt

Reference

Boosting Ethane/Ethylene Separation within Isoreticular Ultramicroporous Metal-Organic Frameworks

Lin, Rui-Biao ; Wu, Hui ; Li, Libo; Tang, Xiao-Liang; Li, Zhiqiang; et al, Journal of the American Chemical Society, 2018, 140(40), 12940-12946

Production Method 4

683-73-8

1632-99-1

2381226-20-4

3681-29-6

1632-99-1

Reaction Conditions

1.1 rt

Reference

Boosting Ethane/Ethylene Separation within Isoreticular Ultramicroporous Metal-Organic Frameworks

Lin, Rui-Biao ; Wu, Hui ; Li, Libo; Tang, Xiao-Liang; Li, Zhiqiang; et al, Journal of the American Chemical Society, 2018, 140(40), 12940-12946

Cu(Qc)2 Raw materials

Cu(Qc)2 Preparation Products

Cu(Qc)2 Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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